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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345 Get Quote

CAS Number: 12217-29-7 Molecular Formula: C₃₄H₃₂N₂Na₂O₁₀S₂

Acid Green 28 is a synthetic organic compound, classified as an anthraquinone dye, primarily

utilized in various industrial applications for its vibrant green coloration. This technical guide

synthesizes the available information on its chemical properties, manufacturing, and safety,

while also addressing the notable absence of its application in biological research and drug

development based on publicly accessible data.

Chemical and Physical Properties
Acid Green 28 is a water-soluble anionic dye.[1] The presence of sulfonic acid groups in its

structure facilitates its solubility in aqueous media.[2] It is typically supplied as a green powder.

[3] Key quantitative data for Acid Green 28 are summarized in the table below.

Property Value Reference

CAS Number 12217-29-7 [4][5]

Molecular Formula C₃₄H₃₂N₂Na₂O₁₀S₂ [4]

Molecular Weight 738.74 g/mol [4]

Appearance Green Powder [3]
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The synthesis of Acid Green 28 involves multi-step chemical processes. One documented

method starts with 1,4,5,8-Tetrahydroxyanthracene-9,10-dione, which undergoes condensation

with 4-Butylaniline.[4][5] This is followed by an oxidation step and subsequent sulfonation using

sulfuric acid to introduce the water-solubilizing sulfonic acid groups. The final product is the

sodium salt of the sulfonated compound.[4]

A high-level overview of a potential synthesis workflow is presented below.

Caption: A simplified workflow for a potential synthesis route of Acid Green 28.

Industrial Applications
The primary use of Acid Green 28 is as a colorant in the textile and leather industries.[4][5] Its

chemical properties make it suitable for dyeing protein fibers such as wool and silk, as well as

synthetic polyamides like nylon.[1] It is also used in the formulation of inks and paints.[6]

Safety and Toxicology
According to available Material Safety Data Sheets (MSDS), Acid Green 28 may cause

irritation to the eyes, skin, and respiratory tract.[3] It is listed as harmful if swallowed.[3] The

MSDS also notes that the toxicological properties of this substance have not been fully

investigated, although "mutagenicity data reported" is mentioned without further details.[3]

There is no evidence to suggest it is listed as a carcinogen by major regulatory bodies.[3]

Ecological information is largely unavailable, with no data on its toxicity to fish or its persistence

and degradability in the environment.[7]

Spectroscopic Data
Detailed spectroscopic data, including UV-Visible, Nuclear Magnetic Resonance (NMR), and

Infrared (IR) spectra for Acid Green 28, are not readily available in the public domain. While a

collection of NIR spectra for various dyes exists, specific data for Acid Green 28 is not

provided.[8]
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Despite extensive searches, there is a significant lack of scientific literature detailing the use of

Acid Green 28 in any form of biological research, cellular staining, or drug development. While

the broader class of anthraquinone dyes includes some compounds that are used as

fluorescent cellular stains and for other biomedical applications, no such applications have

been documented for Acid Green 28 specifically.[9][10]

Consequently, there are no established experimental protocols for its use in a research setting,

nor is there any information regarding its interaction with biological signaling pathways. The

information available is confined to its industrial applications and basic safety data. Therefore,

an in-depth technical guide for researchers and drug development professionals on the

biological applications of Acid Green 28 cannot be compiled from the existing public

knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acid Green 28: A Technical Overview of an Industrial
Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175345#acid-green-28-cas-number-12217-29-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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